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Compound of Interest

Compound Name: 5-Norbornene-2-carboxaldehyde

Cat. No.: B046079

Essential Safety and Handling Guide for 5-
Norbornene-2-carboxaldehyde

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of 5-Norbornene-2-carboxaldehyde (CAS No. 5453-80-5). Adherence to these
guidelines is essential for ensuring a safe laboratory environment. This chemical is a flammable
liquid and vapor, and may cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 5-
Norbornene-2-carboxaldehyde. This equipment should be readily available and in good
condition before any handling of the chemical begins.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166 to

protect against splashes.[1]

Hand Protection

Chemical-resistant gloves.

Wear appropriate protective
gloves to prevent skin
exposure.[1] Regularly inspect
gloves for signs of degradation

or permeation.

Body Protection

Protective clothing.

Wear appropriate protective
clothing to prevent skin
exposure.[1] Alab coat is
standard, with a chemical-
resistant apron for splash

hazards.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required for

certain operations.

Ensure adequate ventilation.[1]
If ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges
should be used. Follow OSHA
respirator regulations in 29
CFR 1910.134 or European
Standard EN 149.[3]

Operational Plan: From Receipt to Disposal

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][5]
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» Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[1]

Handling:

 All handling of 5-Norbornene-2-carboxaldehyde should be conducted in a chemical fume
hood.[3]

e Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[1]
e Use non-sparking tools and take precautionary measures against static discharge.[1][5]
e Ground and bond the container and receiving equipment.[5]

» Avoid contact with skin and eyes, and do not breathe mist or vapors.[4]

Disposal Plan

Waste Collection:

o Collect waste in a suitable, closed, and properly labeled container.

¢ Do not mix with other waste streams unless explicitly instructed to do so.
Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant.[1][5]

» Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[3]

Emergency Procedures

Spill Response:
« In case of a spill, immediately evacuate the area.

+ Remove all sources of ignition.[1]
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e Ventilate the area.
o Wear appropriate personal protective equipment, including respiratory protection.

o Absorb the spill with an inert absorbent material such as sand, silica gel, or a universal
binder.[1]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

First Aid:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[4]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[5] Wash off with soap and plenty of water. Get medical attention if irritation develops.

[4]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[4]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 5-Norbornene-2-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 5-
Norbornene-2-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046079#personal-protective-equipment-for-handling-
5-norbornene-2-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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